molecular formula C12H10N4O B8358046 4-(1H-5-indolyloxy)-2-pyrimidinamine

4-(1H-5-indolyloxy)-2-pyrimidinamine

Cat. No.: B8358046
M. Wt: 226.23 g/mol
InChI Key: WGFISAXIXCVILA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1H-5-indolyloxy)-2-pyrimidinamine is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10N4O

Molecular Weight

226.23 g/mol

IUPAC Name

4-(1H-indol-5-yloxy)pyrimidin-2-amine

InChI

InChI=1S/C12H10N4O/c13-12-15-6-4-11(16-12)17-9-1-2-10-8(7-9)3-5-14-10/h1-7,14H,(H2,13,15,16)

InChI Key

WGFISAXIXCVILA-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN2)C=C1OC3=NC(=NC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.00 g (3.84 mMol) 5-(2-amino-6-chloro-pyrimidin-4-yloxy)-1H-indole (Step 24.1) and 562 μl (4.0 mMol) Et3N in 170 ml THF is hydrogenated in the presence of 0.7 g Pd/C (10%; Engelhard 4505). The catalyst is filtered off, the filtrate concentrated and the residue dissolved in EtOAc and H2O. The aqueous layer is extracted twice with water. The organic layers are washed with water and brine, dried (Na2SO4) and concentrated. Column chromatography (SiO2; EtOAc/hexane 4:1) gives the title compound: MS: [M+1]+=227; TLC(EtOAc/hexane 4:1): Rf=0.4; HPLC: AtRet=8.5.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
562 μL
Type
reactant
Reaction Step Two
Name
Quantity
170 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.7 g
Type
catalyst
Reaction Step Four

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